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Compound of Interest

Compound Name: 1,3-Divinylbenzene

Cat. No.: B087150 Get Quote

An In-depth Technical Guide to the Health and Safety of 1,3-Divinylbenzene

This guide provides comprehensive health and safety information for the handling of 1,3-
Divinylbenzene (DVB), tailored for researchers, scientists, and professionals in drug

development. The following sections detail the substance's properties, hazards, handling

procedures, and emergency responses, with quantitative data summarized for clarity.

Substance Identification and Properties
1,3-Divinylbenzene (CAS No: 108-57-6) is a colorless to pale, straw-colored liquid with a

characteristic aromatic odor.[1][2] It is a hydrocarbon featuring a benzene ring substituted with

two vinyl groups.[3] Commercial products are typically a mixture of meta- and para-isomers and

may also contain ethylvinylbenzene and diethylbenzene.[2][3] DVB is primarily used as a

crosslinking agent in the production of polymers, such as polystyrene-divinylbenzene (PS-DVB)

resins, synthetic rubber, and ion-exchange materials.[1][3]

Table 1: Physical and Chemical Properties of 1,3-
Divinylbenzene
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Property Value Source(s)

Molecular Formula C₁₀H₁₀ [1][4]

Molecular Weight 130.19 g/mol [1][5]

Appearance
Colorless to pale, straw-

colored liquid
[1][2]

Density 0.9 - 0.93 g/cm³ [4][5]

Boiling Point 195 - 211.3 °C (383 - 412.5 °F) [1][4][5]

Melting Point -66.9 to -30 °C (-88 to -22 °F) [1][6][7]

Vapor Pressure 0.266 - 0.7 mmHg at 25-30 °C [8][9]

Flash Point 61 - 74.6 °C (143 - 169 °F) [4][5][9]

Water Solubility Insoluble / Less than 1 mg/mL [1][5][9]

Solubility

Soluble in nonpolar organic

solvents (Hexane, Toluene,

Chloroform)

[1][8]

Refractive Index 1.596 [4]

Health Hazard Information
Exposure to 1,3-Divinylbenzene can occur through inhalation, ingestion, and skin or eye

contact.[7] It is classified as a skin and eye irritant.[6][8]

Eye Contact: Causes serious eye irritation.[8][10] Emergency eyewash stations should be

readily available.[9]

Skin Contact: Causes skin irritation and may cause an allergic skin reaction.[6][11]

Prolonged contact, especially with contaminated clothing, can lead to burns and blistering.

[12]

Inhalation: Breathing DVB can irritate the nose and throat.[9] High exposure may lead to

drowsiness, dizziness, and central nervous system depression.[7][13]
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Carcinogenicity: It is suspected of being carcinogenic, though IARC and NTP have not

classified it as such.[6][11]

Table 2: Toxicological Data
Test Type

Route of
Exposure

Species Result Source(s)

Standard Draize

test
Eye Rabbit Irritant [4]

Repeated Dose

Toxicity
Gavage Rat

NOAEL: 1,000

mg/kg
[10]

Table 3: Occupational Exposure Limits
Organization Limit Type Value Source(s)

NIOSH REL-TWA (10-hr) 10 ppm (50 mg/m³) [2][7][9]

ACGIH TLV-TWA (8-hr) 10 ppm [9]

Australia OEL-TWA 10 ppm (50 mg/m³) [4]

Experimental Protocols
The safety data sheets reference standardized toxicological studies, but they do not provide

detailed experimental methodologies. The primary tests cited are:

Standard Draize Test: This is an acute toxicity test used to assess the irritation potential of a

substance on the skin or eyes of a conscious animal, typically a rabbit.[4] The protocol

generally involves applying a specific amount of the test substance to the eye or skin and

observing for signs of irritation such as redness, swelling, and discharge over a set period.

Repeated Dose Toxicity Study: This study evaluates the toxic effects of a substance after

repeated administration to animals over a prolonged period. The referenced study involved

gavage (oral administration) in rats, and the "No Observed Adverse Effect Level" (NOAEL)

was determined to be 1,000 mg/kg.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.gazfinder.com/13-divinylbenzene/
https://www.sigmaaldrich.com/SG/en/sds/aldrich/414565
https://www.chemsrc.com/en/cas/108-57-6_831318.html
https://www.merckmillipore.com/Web-AR-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-803598&DocumentType=MSD&DocumentId=803598_SDS_MY_EN.PDF&DocumentUID=13287288&Language=EN&Country=MY&Origin=null
https://pubchem.ncbi.nlm.nih.gov/compound/Divinylbenzene
https://www.cdc.gov/niosh/npg/npgd0248.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0820.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0820.pdf
https://www.chemsrc.com/en/cas/108-57-6_831318.html
https://www.chemsrc.com/en/cas/108-57-6_831318.html
https://www.merckmillipore.com/Web-AR-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-803598&DocumentType=MSD&DocumentId=803598_SDS_MY_EN.PDF&DocumentUID=13287288&Language=EN&Country=MY&Origin=null
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage
Proper handling and storage procedures are critical to minimize risks associated with 1,3-
Divinylbenzene.

Ventilation: Handle only in a well-ventilated area, using local exhaust ventilation or process

enclosures to maintain airborne concentrations below exposure limits.[6][9][12]

Storage: Store in a cool, dry, well-ventilated place away from heat, sparks, open flames, and

other ignition sources.[8][14] Keep containers tightly closed.[8] The storage temperature

should not exceed 80-90°F (27-32°C).[12] Commercial DVB contains an inhibitor (like tert-

butylcatechol) to prevent polymerization, which can be violent.[2][3][12]

Hygiene: Wash hands and face thoroughly after handling.[8][11] Do not eat, smoke, or drink

in areas where the chemical is handled.[9] Contaminated work clothing should be removed

and washed before reuse.[5][8]

Personal Protective Equipment (PPE)
A systematic approach to personal protection is mandatory when handling 1,3-
Divinylbenzene.
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Required Personal Protective Equipment

Handling
1,3-Divinylbenzene

Eye/Face Protection

Skin & Body Protection

Respiratory Protection

Tightly fitting safety goggles
(conforming to EN 166 or NIOSH)

Chemical impermeable gloves
(inspected before use)

Fire/flame resistant and
impervious clothing

Full-face respirator with
organic vapor cartridges

(if exposure limits are exceeded)
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Spill of
1,3-Divinylbenzene

Detected

IMMEDIATE ACTIONS:
• Evacuate non-essential personnel

• Remove all ignition sources
• Ensure adequate ventilation

Contain Spill

Small Spill:
Absorb with inert material

(sand, earth)

If spill is small

Large Spill:
Contain with dikes

If spill is large

Collect waste in sealed,
appropriate containers

Decontaminate spill area
(e.g., with ethanol, then soap & water)

Dispose of waste according
to regulations

Spill Response Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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